Cas no 2308318-09-2 (1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-4-ylprop-2-en-1-one)

• Product Name: 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-4-ylprop-2-en-1-one
• CAS No: 2308318-09-2
• MF: C₁₁H₁₂F₃N₃O
• MW: 259.227692604065
• CID: 5413695
• PubChem ID: 165767728
• Update Time: 2025-07-16

1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26613080
• 2308318-09-2
• Z2738286784
• 1-[2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl]prop-2-en-1-one
• 1-[6,7-Dihydro-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-4(5H)-yl]-2-propen-1-one
• 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-4-ylprop-2-en-1-one

• Inchi： 1S/C11H12F3N3O/c1-3-10(18)16-5-4-8(11(12,13)14)17-9(16)6-7(2)15-17/h3,6,8H,1,4-5H2,2H3
• InChI Key： PMXRKOVQIMZILQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(F)(F)F)N2N=C(C)C=C12)(=O)C=C

Computed Properties

• Exact Mass: 259.09324650g/mol
• Monoisotopic Mass: 259.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.0±42.0 °C(Predicted)
• pka: 2.16±0.40(Predicted)

Additional information on 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-4-ylprop-2-en-1-one

Comprehensive Analysis of 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-ylprop-2-en-1-one (CAS No. 2308318-09-2)

In the realm of pharmaceutical and agrochemical research, the compound 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-ylprop-2-en-1-one (CAS No. 2308318-09-2) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic molecule, featuring a pyrazolo[1,5-a]pyrimidine core, is a subject of intense study for its role in drug discovery and material science. Researchers are particularly interested in its trifluoromethyl group, which enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry.

The compound's CAS No. 2308318-09-2 serves as a unique identifier, ensuring precise communication across scientific databases. Its pyrazolo[1,5-a]pyrimidine scaffold is a versatile building block, often explored for its ability to modulate biological targets. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds in virtual screening and machine learning-assisted compound design. Questions like "How does trifluoromethyl improve drug efficacy?" or "What are the synthetic routes for pyrazolo[1,5-a]pyrimidine derivatives?" are frequently searched, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-ylprop-2-en-1-one offers opportunities for green chemistry innovations. Researchers are investigating solvent-free reactions and catalytic methods to reduce environmental impact, aligning with global sustainability goals. The compound's prop-2-en-1-one moiety also opens doors for click chemistry applications, a hot topic in bioconjugation and polymer science.

In the context of personalized medicine, this compound's structural flexibility makes it a candidate for targeting specific enzymes or receptors. Its methyl and trifluoromethyl substitutions are often discussed in forums focusing on structure-activity relationships (SAR), a key area for optimizing therapeutic candidates. Searches like "SAR of pyrazolo[1,5-a]pyrimidine analogs" or "role of trifluoromethyl in kinase inhibition" underscore its interdisciplinary appeal.

Beyond pharmaceuticals, CAS No. 2308318-09-2 is explored in materials science for its potential in organic electronics. The pyrazolo[1,5-a]pyrimidine core's electron-rich nature could contribute to OLED or photovoltaic applications, a trending topic in renewable energy research. As the scientific community prioritizes carbon-neutral technologies, such compounds may play a pivotal role in next-generation materials.

In summary, 1-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-ylprop-2-en-1-one exemplifies the convergence of chemistry, biology, and technology. Its multifaceted applications—from drug design to sustainable materials—make it a compelling subject for researchers navigating the frontiers of science. With ongoing advancements in computational chemistry and high-throughput screening, the compound's full potential is yet to be unlocked.